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Compound of Interest

Compound Name: Lansoprazole N-oxide

Cat. No.: B194826

Essential Safety and Handling Guide for
Lansoprazole N-oxide

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals engaged in the handling of Lansoprazole N-oxide. The following
procedures for personal protective equipment (PPE), operational handling, and disposal are
designed to ensure a safe laboratory environment and maintain compound integrity.

Hazard Identification and Safety Data Summary

Lansoprazole N-oxide is a potential impurity of the proton pump inhibitor lansoprazole and
should be handled with care.[1] The primary known hazard is that it is harmful if swallowed.[2]

[3]
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Property Value

Source

2-[[[3-methyl-1-oxido-4-(2,2,2-

) trifluoroethoxy)-2-
Chemical Name o _
pyridinyllmethyl]sulfinyl]-1H-

benzimidazole

[2]

CAS Number 213476-12-1 [2]
Molecular Formula C16H14F3N303S

Molecular Weight 385.4 g/mol

Appearance Solid

Purity >98%

Primary Hazard Harmful if swallowed (H302)

Storage Temperature -20°C

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Lansoprazole N-oxide.

Protection Type Recommended Equipment

Rationale

Tightly fitting safety goggles
Eye/Face Protection g y g ¥ 9098
with side-shields.

To protect against splashes

and airborne patrticles.

- Impervious clothing. -
Skin Protection Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.
Gloves should be inspected
before use and disposed of

properly after handling.

- Use in a well-ventilated area.

_ _ - A laboratory fume hood or
Respiratory Protection o
other local exhaust ventilation

is recommended.

To avoid inhalation of dust and

aerosols.
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Operational Handling and Storage Protocols

Adherence to these step-by-step procedures is crucial for safe handling and maintaining the
quality of Lansoprazole N-oxide.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the container in a tightly sealed state in a dry and well-ventilated area. For
long-term stability, store at -20°C.

e Labeling: Ensure the container is clearly labeled with the chemical name and hazard
warnings.

Handling and Experimental Use

o Preparation: Before handling, ensure you have read and understood this safety guide. An
emergency eyewash station and safety shower should be readily accessible.

o Containment: All handling of Lansoprazole N-oxide powder, including weighing and
transferring, should be conducted within a certified chemical fume hood or a ventilated
balance enclosure to minimize inhalation risk.

e Weighing and Transfer:
o Use appropriate tools (e.g., spatulas) for transferring the solid.
o Avoid generating dust.
o Close the container tightly after each use.

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
DMSO is a known solvent for Lansoprazole N-oxide.

e Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn. Do not eat, drink, or smoke in the laboratory area.
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Emergency Procedures

Situation First Aid Measures

Immediately call a poison center or doctor.
If Swallowed )

Rinse mouth.

Move the person to fresh air. If symptoms
If Inhaled

persist, consult a doctor.

In Case of Skin Contact

The product is generally not considered a skin
irritant. However, it is good practice to wash the

affected area with soap and water.

In Case of Eye Contact

Rinse the opened eye for several minutes under

running water.

Accidental Release

- Evacuate unnecessary personnel. - Wear
appropriate PPE. - Sweep or vacuum up the
spilled material, minimizing dust generation. -
Collect the waste in a suitable, closed container
for disposal. - Clean the spill area thoroughly. -
Prevent the material from entering drains or

waterways.

Disposal Plan

Proper disposal of Lansoprazole N-oxide and its containers is essential to prevent

environmental contamination and comply with regulations.

o Waste Collection:

o Collect all waste material containing Lansoprazole N-oxide, including contaminated

consumables (e.g., gloves, wipes), in a clearly labeled, sealed, and appropriate hazardous

waste container.

» Disposal Method:

o Dispose of the chemical waste through a licensed hazardous material disposal company.
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o The product may be burned in a chemical incinerator equipped with an afterburner and
scrubber.

o Do not dispose of the material down the drain or into the environment.

o Container Disposal:

o Empty containers should be treated as hazardous waste and disposed of in the same
manner as the chemical.

» Regulatory Compliance:

o All disposal activities must adhere to local, regional, and national environmental
regulations.

Workflow for Handling Lansoprazole N-oxide
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Caption: Workflow for the safe handling of Lansoprazole N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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